Cas no 2092361-66-3 (6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde)

6-Bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its bromo and aldehyde functional groups provide reactive sites for further derivatization, enabling the construction of complex molecular frameworks. The methoxy substituent enhances stability while influencing electronic properties, making it valuable for designing bioactive compounds. This intermediate is particularly useful in medicinal chemistry for developing pyrazolopyrimidine-based scaffolds, which are relevant in kinase inhibition and other therapeutic applications. Its well-defined structure and reactivity profile ensure consistent performance in cross-coupling, condensation, and nucleophilic addition reactions. Suitable for controlled functionalization, it serves as a key precursor in the synthesis of targeted small molecules.
6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde structure
2092361-66-3 structure
Product Name:6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde
CAS No:2092361-66-3
MF:C8H6BrN3O2
MW:256.056140422821
CID:4637075
Update Time:2025-05-23

6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-3-carboxaldehyde, 6-bromo-2-methoxy-
    • 6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde
    • Inchi: 1S/C8H6BrN3O2/c1-14-8-6(4-13)7-10-2-5(9)3-12(7)11-8/h2-4H,1H3
    • InChI Key: NMQFSRQJDICNIB-UHFFFAOYSA-N
    • SMILES: C12=C(C=O)C(OC)=NN1C=C(Br)C=N2

6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde Pricemore >>

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Additional information on 6-bromo-2-methoxypyrazolo[1,5-a]pyrimidine-3-carbaldehyde

6-Bromo-2-Methoxypyrazolo[1,5-A]Pyrimidine-3-Carbaldehyde: A Comprehensive Overview

6-Bromo-2-Methoxypyrazolo[1,5-A]Pyrimidine-3-Carbaldehyde, also known by its CAS number 2092361-66-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The molecule's structure consists of a pyrazolo[1,5-a]pyrimidine core with a bromine atom at position 6 and a methoxy group at position 2, along with an aldehyde group at position 3. These substituents contribute to the compound's distinct chemical and biological properties.

The synthesis of 6-Bromo-2-Methoxypyrazolo[1,5-A]Pyrimidine-3-Carbaldehyde involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic systems has been particularly effective in streamlining the preparation of this compound. Its structural complexity makes it a valuable tool for studying molecular interactions and designing novel therapeutic agents.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Studies have shown that 6-Bromo-2-Methoxypyrazolo[1,5-A]Pyrimidine-3-Carbaldehyde exhibits significant biological activity, particularly in the context of enzyme inhibition and anti-proliferative effects on cancer cells. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit key enzymes involved in cellular signaling pathways, making it a potential candidate for anti-cancer therapies.

In addition to its biological applications, this compound has also been explored for its electronic properties. The pyrazolopyrimidine core is known to exhibit semiconducting behavior, which makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic photovoltaic cells, where it has shown promise due to its favorable electronic structure and stability under operational conditions.

The stability and reactivity of 6-Bromo-2-Methoxypyrazolo[1,5-A]Pyrimidine-3-Carbaldehyde are critical factors that influence its practical applications. Recent studies have focused on understanding its thermal stability and susceptibility to photochemical degradation. These investigations have revealed that the compound maintains its integrity under moderate thermal conditions but requires protection from prolonged exposure to light to prevent decomposition.

In conclusion, 6-Bromo-2-Methoxypyrazolo[1,5-A]Pyrimidine-3-Carbaldehyde (CAS No: 2092361-66-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its promising biological and electronic properties, positions it as an important molecule for future research and development efforts.

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